Cas no 1823800-95-8 (5-Nitrocinnolin-3-ol)

• Product Name: 5-Nitrocinnolin-3-ol
• CAS No: 1823800-95-8
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• CID: 5211271
• Update Time: 2026-03-06

5-Nitrocinnolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Nitrocinnolin-3-ol
• 3(2H)-Cinnolinone, 5-nitro-

• Inchi： 1S/C8H5N3O3/c12-8-4-5-6(9-10-8)2-1-3-7(5)11(13)14/h1-4H,(H,10,12)
• InChI Key： DMHJGZSFNYYVEN-UHFFFAOYSA-N
• SMILES： N1=C2C(C([N+]([O-])=O)=CC=C2)=CC(=O)N1

5-Nitrocinnolin-3-ol Security Information

• Storage Condition：(BD282102)

Additional information on 5-Nitrocinnolin-3-ol

Introduction to 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8)

5-Nitrocinnolin-3-ol, identified by the chemical compound code CAS No. 1823800-95-8, is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the nitro-substituted cinnoline family, a class of heterocyclic aromatic structures that exhibit diverse biological activities. The presence of both a nitro group and a hydroxyl group in its molecular framework imparts unique reactivity and potential therapeutic applications, making it a subject of extensive research interest.

The structural configuration of 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8) consists of a benzene ring fused with a pyridine ring, with the nitro functional group (-NO₂) positioned at the 5th carbon and a hydroxyl group (-OH) at the 3rd carbon. This arrangement contributes to its distinct electronic properties and interaction capabilities with biological targets. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be exploited for drug development purposes.

In recent years, 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8) has been studied for its potential role in modulating various biological pathways. One of the most compelling areas of research has been its interaction with enzymes and receptors involved in inflammation and oxidative stress. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes such as COX-2 and LOX. These findings are particularly relevant in the context of chronic inflammatory diseases, where targeted inhibition of these pathways could lead to novel therapeutic strategies.

Moreover, the hydroxyl group in 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8) provides a site for further functionalization, enabling the synthesis of derivatives with enhanced bioavailability or selectivity. Researchers have explored modifications to this scaffold to optimize pharmacokinetic profiles, aiming to develop more effective pharmaceutical agents. The versatility of this compound makes it an attractive candidate for structure-based drug design, where computational methods are employed to predict binding interactions with target proteins.

Recent advancements in spectroscopic techniques have allowed for detailed characterization of 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8), providing insights into its molecular dynamics and conformational preferences. NMR spectroscopy has been particularly useful in elucidating its structure, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. These analytical methods are crucial for ensuring the purity and identity of the compound during synthetic processes and preclinical studies.

The pharmacological potential of 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8) extends beyond anti-inflammatory applications. Emerging research indicates that this compound may also possess anticancer properties by interfering with key signaling pathways involved in cell proliferation and apoptosis. Specifically, studies have shown that it can modulate the activity of kinases and transcription factors critical for cancer cell survival. These findings open up new avenues for developing small-molecule inhibitors that could complement existing cancer therapies.

In addition to its biological activities, 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8) has been investigated for its potential role in neuroprotective therapies. Oxidative stress and inflammation are known contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. By targeting these pathological processes, 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8) may offer a novel approach to mitigate neuronal damage and slow disease progression. Preclinical models have demonstrated promising results, suggesting that further exploration could lead to breakthroughs in neurology research.

The synthesis of 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of cinnoline derivatives followed by functional group transformations to introduce the hydroxyl group at the desired position. Advances in catalytic methods have improved the efficiency of these reactions, reducing unwanted byproducts and enhancing overall synthetic feasibility.

As interest in natural product-inspired drug discovery grows, researchers have begun exploring bioisosteric analogs of 5-Nitrocinnolin-3-ol (CAS No. 1823800-95-8) derived from plant extracts or microbial metabolites. These natural sources often provide scaffolds with similar electronic properties but different chemical functionalities, offering new opportunities for drug development without compromising efficacy or safety profiles.

The regulatory landscape surrounding compounds like 5-Nitrocinnolin-3-oI (CAS No., 1823800_95_8) is designed to ensure their safe handling and responsible use in research settings., Compliance with Good Laboratory Practices (GLP) is essential when conducting preclinical studies or clinical trials involving this substance., This includes proper documentation., storage conditions., and waste disposal protocols., Such adherence not only protects researchers but also ensures that data generated from these studies meet stringent quality standards.

In conclusion,5_Nitrocinnolin_3_ol(CAS_no_1_82_38_00_95_8)_represents_a_promise_rich_compound_with_potential_applications_in_medicine_and_biology._Its_structural_unique_properties_and_biological_activities_make_it_an_attractive_subject_for_further_research._With_continued_studies_and_innovation,this_compound_holds_the_potential_to_contribute_to_new_treatments_for_chronic_diseases_and_neurodegenerative_conditions._The_synthetic_and Analytical advancements_in_the_field_will Likely_further_evaluate_and_expand_its_pharmacological_impact._